![molecular formula C16H12ClN3O2S B2356072 N-(6-((2-chlorobenzyl)thio)pyridazin-3-yl)furan-2-carboxamide CAS No. 1021107-22-1](/img/structure/B2356072.png)
N-(6-((2-chlorobenzyl)thio)pyridazin-3-yl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-((2-chlorobenzyl)thio)pyridazin-3-yl)furan-2-carboxamide, also known as CTPI, is a novel compound that has gained significant attention in the field of scientific research. CTPI is a small molecule that has been synthesized using a unique approach, and it has shown promising results in various applications.
Scientific Research Applications
Heterocyclic Compound Synthesis
N-(6-((2-chlorobenzyl)thio)pyridazin-3-yl)furan-2-carboxamide belongs to a class of compounds that exhibit significant interest in the synthesis of heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The synthesis and reactivity of furan-2-carboxamide derivatives have been extensively studied, showcasing their versatility in forming various heterocyclic frameworks. For instance, the synthesis and properties of 2-(furan-2-yl)thiazolo[5,4-f]quinoline involved the coupling of quinoline-6-amine with furan-2-carbonyl chloride, followed by treatment with excess P2S5 in anhydrous pyridine, demonstrating the reactivity of furan-2-carboxamide derivatives in constructing complex heterocyclic systems (El’chaninov et al., 2017).
Amplifiers of Phleomycin
Compounds related to furan-2-carboxamide derivatives have been explored for their role as amplifiers of phleomycin against Escherichia coli, indicating their potential in enhancing antibiotic efficacy. This application is crucial for developing new strategies to combat antibiotic resistance, one of the significant challenges in modern medicine (Brown & Cowden, 1982).
Properties
IUPAC Name |
N-[6-[(2-chlorophenyl)methylsulfanyl]pyridazin-3-yl]furan-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClN3O2S/c17-12-5-2-1-4-11(12)10-23-15-8-7-14(19-20-15)18-16(21)13-6-3-9-22-13/h1-9H,10H2,(H,18,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BINZVGMYGHFMAD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CSC2=NN=C(C=C2)NC(=O)C3=CC=CO3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.